Cas no 1118822-96-0 (1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperazine)

• Product Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperazine
• CAS No: 1118822-96-0
• MF: C₁₅H₂₂N₄O₄S
• MW: 354.424582004547
• CID: 6158156
• PubChem ID: 32251874
• Update Time: 2025-06-20

1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperazine
• F5860-4824
• 4-[[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole
• Z126463360
• 4-((4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• 1118822-96-0
• VU0526515-1
• AKOS024525711
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazine

• Inchi： 1S/C15H22N4O4S/c1-10-14(12(3)22-16-10)9-18-5-7-19(8-6-18)24(20,21)15-11(2)17-23-13(15)4/h5-9H2,1-4H3
• InChI Key： MLJCKDGRAJJELY-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCN(CC2C(C)=NOC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 354.13617637g/mol
• Monoisotopic Mass: 354.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperazine

Introduction to 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylpiperazine (CAS No. 1118822-96-0)

1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-ylsulfonyl)piperazine is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1118822-96-0, belongs to a class of molecules that exhibit promising properties for various therapeutic applications. The unique structural features of this compound, particularly its dual 3,5-dimethyl-1,2-oxazol-4-yl substituents and the piperazine sulfonyl group, contribute to its potential as a versatile intermediate in drug synthesis.

The 3,5-dimethyl-1,2-oxazol-4-yl moiety is a key structural component that imparts specific electronic and steric properties to the molecule. This group has been extensively studied for its role in enhancing binding affinity and selectivity in drug design. The presence of two such groups in the compound further enhances its potential by creating multiple interaction points with biological targets. This design principle is particularly relevant in the development of small-molecule inhibitors and agonists targeting complex biological pathways.

The piperazine sulfonyl group in the molecular structure of 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-4-(3,5-dimethyl-1,2-oxazol-4-ylsulfonyl)piperazine adds another layer of functionality that is crucial for its pharmacological properties. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, making them valuable candidates for treating neurological and psychiatric disorders. The sulfonyl group enhances the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 1-(3,5-dimethyl-1,2-oxyzol-4-ylmethyl)-4-(3,5-dimethyl-1,2-oxazol-4-ylsulfonyl)piperazine has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring various synthetic routes to modify this compound to improve its pharmacokinetic properties and target specificity.

The dual 3,5-dimethyl-1,2-oxazol-4-yll moieties in the molecule provide multiple opportunities for interactions with biological targets. These groups can engage in hydrogen bonding and hydrophobic interactions with receptors or enzymes involved in disease pathways. This dual interaction capability is particularly advantageous in designing molecules that require high binding affinity and selectivity. The piperazine sulfonyl group further contributes to these interactions by forming stable complexes with biological targets.

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Several synthetic strategies have been employed to produce this compound efficiently. One common approach involves the condensation of appropriately substituted oxazole derivatives with piperazine under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce the sulfonyl groups at specific positions on the piperazine ring. These synthetic methods have enabled researchers to produce high-purity samples of the compound for further characterization and testing.

The pharmacological evaluation of 1-(_{CAS No.}) has revealed intriguing properties that make it a valuable candidate for therapeutic development. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in neurological disorders. The compound's ability to modulate neurotransmitter release and receptor activity suggests its utility in treating conditions such as depression, anxiety disorders, and cognitive impairments.

In addition to its neurological applications, this compound has shown promise in other therapeutic areas as well. Its structural features make it a versatile scaffold for designing molecules that target inflammatory pathways and metabolic disorders. Researchers are exploring its potential as an anti-inflammatory agent and as a regulator of glucose metabolism in diabetic patients.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict their behavior at the molecular level. These studies have been instrumental in understanding the interactions between 1-(_{CAS No.}) and biological targets. Computational analyses have revealed that the dual _{3,5,dimethyl-1,2-oxa}

The future prospects of 1-(CAS No.>1118822").> are promising as ongoing research continues to uncover new therapeutic applications for this compound. Further optimization studies are being conducted to enhance its pharmacokinetic properties and reduce potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.